Cas no 214542-41-3 (10-Oxo-nalbuphine)

• Product Name: 10-Oxo-nalbuphine
• CAS No: 214542-41-3
• MF: C₂₁H₂₅NO₅
• MW: 371.426906347275
• CID: 5046905
• Update Time: 2025-07-22

10-Oxo-nalbuphine Chemical and Physical Properties

Names and Identifiers

• Morphinan-10-one, 17-(cyclobutylmethyl)-4,5-epoxy-3,6,14-trihydroxy-, (5α,6α)- (9CI)
• 10-Oxo-nalbuphine

• Inchi： 1S/C21H25NO5/c23-13-5-4-12-15-17(13)27-19-14(24)6-7-21(26)18(16(12)25)22(9-8-20(15,19)21)10-11-2-1-3-11/h4-5,11,14,18-19,23-24,26H,1-3,6-10H2/t14-,18+,19-,20-,21+/m0/s1
• InChI Key： BJGOBWBVZLDMIK-MPHJBUKRSA-N
• SMILES： O[C@]12CC[C@H](O)[C@]3([H])OC4C(O)=CC=C5C(=O)[C@@]1([H])N(CC1CCC1)CC[C@@]23C5=4

Additional information on 10-Oxo-nalbuphine

Comprehensive Overview of 10-Oxo-nalbuphine (CAS No. 214542-41-3): Properties, Applications, and Research Insights

10-Oxo-nalbuphine (CAS No. 214542-41-3) is a specialized semi-synthetic opioid derivative that has garnered significant attention in pharmacological research due to its unique structural modifications and potential therapeutic applications. As a derivative of nalbuphine, this compound features a 10-keto functional group, which alters its binding affinity to opioid receptors and influences its pharmacokinetic profile. Researchers are particularly interested in its mixed agonist-antagonist activity, which may offer advantages in pain management with reduced side effects compared to traditional opioids.

The growing demand for safer analgesics has propelled studies on 10-Oxo-nalbuphine, especially amid the opioid crisis and the search for non-addictive alternatives. Keywords like "10-Oxo-nalbuphine mechanism of action," "CAS 214542-41-3 supplier," and "nalbuphine derivatives for pain relief" frequently appear in academic and industry searches, reflecting its relevance in both scientific and commercial domains. Its potential applications extend to neuropathic pain models and postoperative care, aligning with current trends in personalized medicine.

From a chemical perspective, 10-Oxo-nalbuphine (C₂₁H₂₇NO₄) exhibits a molecular weight of 357.45 g/mol. Its solubility in organic solvents and stability under controlled conditions make it suitable for laboratory synthesis and formulation studies. Analytical techniques such as HPLC and LC-MS are commonly employed to verify its purity, addressing concerns about compound standardization—a critical factor for reproducibility in preclinical trials.

Ongoing debates about opioid receptor modulation often cite 10-Oxo-nalbuphine as a case study due to its κ-opioid receptor antagonism and partial μ-opioid receptor agonism. These properties may mitigate respiratory depression risks while retaining analgesic efficacy, a balance highly sought after in pain therapeutics. Discussions on platforms like ResearchGate and PubMed Central highlight queries such as "10-Oxo-nalbuphine vs. nalbuphine potency" and "kappa-opioid selectivity of CAS 214542-41-3," underscoring its niche research appeal.

In drug development pipelines, 10-Oxo-nalbuphine serves as a scaffold for designing novel analogs with improved bioavailability. Recent patents describe prodrug formulations to enhance its blood-brain barrier penetration, addressing limitations observed in earlier studies. Such innovations resonate with industry trends toward targeted delivery systems, further boosting its profile in pharmaceutical SEO metrics.

Regulatory perspectives on 10-Oxo-nalbuphine emphasize compliance with non-controlled substance guidelines, as it lacks the high abuse liability of schedule II opioids. This positions it favorably for clinical translation, though rigorous Phase I trials are still pending. Ethical sourcing of raw materials (e.g., thebaine for synthesis) also features prominently in vendor communications, reflecting broader supply chain transparency demands.

Future research directions may explore 10-Oxo-nalbuphine's role in multimodal analgesia protocols, particularly in combination with adjuvants like gabapentinoids. Its metabolite profiling and hepatotoxicity thresholds remain active investigation areas, responding to FAQs such as "Is 10-Oxo-nalbuphine hepatotoxic?"—a common query among toxicology forums. Collaborative studies between academia and biotech firms aim to accelerate its translational potential while maintaining scientific rigor.